Cas no 921540-43-4 (N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methoxy-3-methylbenzene-1-sulfonamide)

• Product Name: N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methoxy-3-methylbenzene-1-sulfonamide
• CAS No: 921540-43-4
• MF: C₁₉H₁₉N₃O₅S₂
• MW: 433.501261949539
• CID: 6407877
• PubChem ID: 41159226
• Update Time: 2025-05-18

N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methoxy-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methoxy-3-methylbenzene-1-sulfonamide
• F2216-0011
• AKOS024629342
• 4-methoxy-3-methyl-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide
• 921540-43-4
• 4-methoxy-3-methyl-N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)benzenesulfonamide
• N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-4-methoxy-3-methylbenzene-1-sulfonamide

• Inchi： 1S/C19H19N3O5S2/c1-13-11-16(7-9-18(13)27-2)29(25,26)22-15-6-4-5-14(12-15)17-8-10-19(21-20-17)28(3,23)24/h4-12,22H,1-3H3
• InChI Key： MKHNBRABJQLTKO-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NN=C(S(C)(=O)=O)C=C3)=C2)(=O)=O)=CC=C(OC)C(C)=C1

Computed Properties

• Exact Mass: 433.07661306g/mol
• Monoisotopic Mass: 433.07661306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 132Ų

Additional information on N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methoxy-3-methylbenzene-1-sulfonamide

Professional Introduction to N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methoxy-3-methylbenzene-1-sulfonamide (CAS No. 921540-43-4)

N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methoxy-3-methylbenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 921540-43-4, represents a novel class of molecules with potential applications in the development of therapeutic agents. The structural framework of this compound incorporates several key functional groups, including a pyridazine ring, a phenyl group, and a sulfonamide moiety, which collectively contribute to its unique chemical properties and biological activities.

The pyridazine core is a heterocyclic aromatic ring system that has been extensively studied for its role in various biological processes. In particular, the presence of the 6-methanesulfonyl substituent on the pyridazine ring enhances the compound's interactions with biological targets, making it a valuable scaffold for drug design. The phenyl ring, on the other hand, provides additional stability and electronic characteristics that influence the compound's reactivity and solubility. The sulfonamide group at the 1-position further modulates the compound's pharmacokinetic properties, contributing to its potential as a lead compound in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methoxy-3-methylbenzene-1-sulfonamide with high accuracy. Studies have shown that this compound exhibits promising binding affinity to various enzymes and receptors, suggesting its potential as an inhibitor or modulator of these targets. For instance, preliminary computational studies indicate that it may interact with enzymes involved in metabolic pathways, making it a candidate for treating metabolic disorders.

In addition to its structural complexity, N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methoxy-3-methylbenzene-1-sulfonamide demonstrates interesting physicochemical properties. Its solubility in both polar and non-polar solvents makes it suitable for formulation in diverse pharmaceutical applications. Furthermore, the presence of multiple functional groups allows for further chemical modifications, enabling researchers to optimize its pharmacological profile.

The synthesis of N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methoxy-3-methylbenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the 6-methanesulfonyl group onto the pyridazine ring is particularly critical and necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently.

Evaluation of N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methoxy-3-methylbenzene-1-sulfonamide's biological activity has been conducted using both in vitro and in vivo models. In vitro studies have revealed that this compound demonstrates inhibitory effects on certain enzymes, which could be relevant for treating inflammatory diseases or cancer. In vivo studies are ongoing to further validate these findings and assess its safety profile.

The development of new therapeutic agents often relies on understanding the molecular interactions between drugs and their targets. Nucleic acid-based therapies have emerged as a promising area of research, particularly in the treatment of genetic disorders. Nucleic acid analogs are synthetic molecules designed to mimic natural nucleobases and interfere with DNA replication or RNA transcription. The sulfonamide group in N-,3-(6-methanesulfonylpyridazin--3--y]phenyl--4--methoxy--3--methylbenzene--1--sulfonamide could potentially enhance its interaction with nucleic acids by forming hydrogen bonds or other non-covalent interactions with nucleobases.

The integration of machine learning algorithms into drug discovery has revolutionized the process by enabling rapid screening of large libraries of compounds for potential hits. Predictive models can identify molecules with high binding affinity to specific targets based on their structural features. N-,3-(6--methanesulfonylpyridazine--y]phenyl--4--methoxy--3--methylbenzene--1--sulfonamide fits well within this framework due to its complex structure and multiple functional groups.

The pharmaceutical industry is increasingly focused on developing personalized medicine approaches tailored to individual patients' genetic profiles. This trend necessitates the creation of novel compounds with specific targeting capabilities. N-,3-(6--methanesulfonylpyridazine--)y]phenyl----4---methoxy----3---methylbenzene----1---sulfonamide represents an example of how structural diversity can be leveraged to create compounds with tailored pharmacological properties.

The environmental impact of pharmaceutical compounds is also a critical consideration during drug development. Efforts are being made to design molecules that are biodegradable or have minimal environmental persistence. The sulfonamide group in N-,3-(6---methanesulfonyypyridazine--)y]phenyl----4---methoxy----3---methylbenzene----1---sulfonamide could contribute to its environmental footprint by participating in metabolic degradation pathways.

In conclusion, N-,3-(6---methanesulfonyypyridazine--)y]phenyl----4---methoxy----3---methylbenzene----1---sulfonamide (CAS No., 921540----43----4) is a multifaceted compound with significant potential in pharmaceutical applications., Its unique structural features,, including,,the,, pyridazine,, phenyl,,and sulfonamide groups,, contribute,,to,,its,,biological activity,,and.,it.,is.,a.,valuable,,,scaffold,,,for,,,drug,,,design.,With.,continued.,research,,and development,,,this.,compound.,holds promise,,,for,,,contributing,,,to,,,novel,,,therapeutic,,,agents.,that.,address,,,a variety.of health challenges.